Cas no 332064-87-6 (D-b-Homopropargylglycine hydrochloride)

• Product Name: D-b-Homopropargylglycine hydrochloride
• CAS No: 332064-87-6
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• MDL: MFCD01860908
• CID: 304091
• PubChem ID: 329763097
• Update Time: 2025-07-02

D-b-Homopropargylglycine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Aminohex-5-ynoic acid hydrochloride
• (R)-3-Amino-5-hexynoic acid hydrochloride
• (R)-3-Amino-5-hexynoic acid.HCl
• (R)-3-Amino-5-hexynoic acid-HCl
• 5-Hexynoic acid, 3-amino-, hydrochloride (1:1), (3R)-
• D-beta-Homopropargylglycine hydrochloride
• H-D-β-HoGly(Propargyl)-OH.HCl
• AG-B-09551
• AK114903
• CTK5J0523
• KB-210123
• MolPort-003-794-221
• 332064-87-6
• (R)-3-Aminohex-5-ynoicacidhydrochloride
• PS-12343
• AC-22136
• (R)-3-Amino-5-hexynoic acid hydrochloride, 95%
• CS-0357455
• (R)-3-Amino-5-hexynoic acid HCl
• MFCD01860908
• (3R)-3-AMINOHEX-5-YNOIC ACID HYDROCHLORIDE
• SCHEMBL19386096
• EN300-7361094
• AKOS016843711
• (3R)-3-aminohex-5-ynoic acid;hydrochloride
• DTXSID00657851
• (3R)-3-Aminohex-5-ynoic acid--hydrogen chloride (1/1)
• D-b-Homopropargylglycine hydrochloride
• G84472

• MDL： MFCD01860908
• Inchi： 1S/C6H9NO2.ClH/c1-2-3-5(7)4-6(8)9;/h1,5H,3-4,7H2,(H,8,9);1H/t5-;/m1./s1
• InChI Key： FVKOZZHCHSRKJA-NUBCRITNSA-N
• SMILES： Cl.OC(C[C@@H](CC#C)N)=O

Computed Properties

• Exact Mass: 163.04000
• Monoisotopic Mass: 163.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Melting Point: 139-141℃
• Boiling Point: 298.5°C at 760 mmHg
• Flash Point: 134.3°C
• PSA: 63.32000
• LogP: 1.31400
• Sensitiveness: Air Sensitive
• Optical Activity: [α]/D -12.0±1°, c = 1 in H2O

D-b-Homopropargylglycine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-b-Homopropargylglycine hydrochloride

Comprehensive Overview of D-b-Homopropargylglycine Hydrochloride (CAS No. 332064-87-6): Applications and Research Insights

D-b-Homopropargylglycine hydrochloride (CAS No. 332064-87-6) is a specialized amino acid derivative gaining significant attention in biochemical and pharmaceutical research. This compound, characterized by its propargyl functional group, serves as a versatile building block in peptide synthesis, click chemistry, and metabolic labeling. Its unique structure enables selective modifications, making it invaluable for studying protein-protein interactions, post-translational modifications, and cellular processes. Researchers frequently search for "D-b-Homopropargylglycine hydrochloride applications" or "CAS 332064-87-6 solubility," reflecting growing interest in its practical uses.

In the context of click chemistry, D-b-Homopropargylglycine hydrochloride is widely employed due to its alkyne moiety, which facilitates copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is pivotal for bioconjugation, drug discovery, and material science. Recent studies highlight its role in "bioorthogonal labeling," a trending topic in proteomics and genomics. The compound’s compatibility with living systems allows for real-time tracking of biomolecules, addressing common queries like "how to use D-b-Homopropargylglycine in cell imaging."

The pharmaceutical industry explores CAS 332064-87-6 for designing novel therapeutics, particularly in targeted drug delivery and enzyme inhibition. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability—frequently searched as "D-b-Homopropargylglycine HCl solubility data." Additionally, its incorporation into peptide analogs supports the development of antimicrobial and anticancer agents, aligning with the surge in "peptide-based drug design 2024" trends.

From a synthetic perspective, D-b-Homopropargylglycine hydrochloride offers advantages in stereoselective synthesis. Its D-configuration ensures compatibility with natural biological systems, while the homopropargyl side chain introduces rigidity—key for stabilizing secondary structures. Queries such as "synthesis protocol for CAS 332064-87-6" or "D-b-Homopropargylglycine vs. propargylglycine" underscore the demand for comparative analyses and optimized synthetic routes.

Environmental and stability studies of 332064-87-6 reveal its resilience under physiological conditions, making it suitable for long-term experiments. Researchers often inquire about "storage conditions for D-b-Homopropargylglycine HCl" or "CAS 332064-87-6 stability in PBS," emphasizing the need for practical handling guidelines. The compound’s low toxicity profile further expands its utility in in vivo applications, a hotspot in "safe metabolic labeling probes" discussions.

In summary, D-b-Homopropargylglycine hydrochloride (CAS No. 332064-87-6) bridges multiple disciplines, from chemical biology to drug development. Its adaptability to cutting-edge techniques like click chemistry and bioimaging ensures its relevance in contemporary research. As interest grows in "non-natural amino acids in therapeutics" and "precision biomolecular engineering," this compound remains a cornerstone for innovation.